Cas no 1355180-82-3 (Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)nicotinate)

• Product Name: Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)nicotinate
• CAS No: 1355180-82-3
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• CID: 5060519
• Update Time: 2025-05-21

Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)nicotinate
• 6-(3,4-Dihydro-2H-quinolin-1-yl)-nicotinic acid methyl ester

• Inchi： 1S/C16H16N2O2/c1-20-16(19)13-8-9-15(17-11-13)18-10-4-6-12-5-2-3-7-14(12)18/h2-3,5,7-9,11H,4,6,10H2,1H3
• InChI Key： IVGZTROPOONKLG-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C=C1)N1C2C=CC=CC=2CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• XLogP3: 3.1
• Topological Polar Surface Area: 42.4

Additional information on Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)nicotinate

Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)nicotinate: A Comprehensive Overview

The compound Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)nicotinate (CAS No. 1355180-82-3) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. In this article, we will delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)nicotinate is a derivative of nicotinic acid, which is a key component in various biochemical pathways. The molecule features a methyl group attached to the nicotinate moiety, along with a dihydroquinoline substituent at the 6-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for diverse applications in drug design and material synthesis.

Recent studies have highlighted the potential of Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)nicotinate as a precursor for the development of novel bioactive compounds. Researchers have explored its role in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals due to their ability to mimic natural bioactive molecules. The compound's dihydroquinoline moiety has been shown to enhance the stability and bioavailability of resulting compounds, making it a valuable building block in medicinal chemistry.

In terms of synthesis, Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)nicotinate can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. These methods leverage the reactivity of the methyl group and the dihydroquinoline substituent to achieve high yields and purity levels. Recent advancements in catalytic techniques have further optimized these processes, reducing production costs and environmental impact.

The structural versatility of Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)nicotinate has also made it a subject of interest in materials science. Its ability to form stable complexes with metal ions has been exploited in the development of coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

Moreover, Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)nicotinate has been studied for its potential as an electroactive material in organic electronics. Its conjugated system allows for efficient charge transport properties, making it a candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent research has focused on enhancing its electronic properties through functionalization with electron-withdrawing or donating groups.

In conclusion, Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)nicotinate (CAS No. 1355180-82-3) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in drug discovery and materials development. As research continues to uncover new potentials for this compound, its role in advancing modern science is expected to grow significantly.